Cas no 721401-43-0 ((isoquinolin-8-yl)boronic acid)

(isoquinolin-8-yl)boronic acid Properties

Names and Identifiers

• 8-Isoquinolineboronic acid
• Isoquinolin-8-ylboronic acid
• 8-ISOQUINOLINYL-BORONIC ACID
• C9H8BNO2
• Isoquinonline-8-boronic acid
• 8-Boronoisoquinoline
• Isoquinolin-8-yl-8-boronic acid
• Isoquinoline-8-boronic acid
• (isoquinolin-8-yl)boronic acid
• 8-isoquinolinylboronic acid
• 8-isoquinolinyl-boronicacid
• PubChem11565
• 8-isoquinolylboronic acid
• 8-IQBA
• 8-Isoquinolineboronic acid?
• RKCMKNFWHLIGSF-UHFFFAOYSA-N
• BCP22430
• Bo
• BORONIC ACID, B-8-ISOQUINOLINYL-
• CS-B1264
• MFCD11044913
• SB38449
• EN300-316584
• FT-0603962
• A9401
• AKOS015902142
• ISOQUINOLIINE-8-BORONICACID
• 721401-43-0
• Boronic acid,8-isoquinolinyl-
• SCHEMBL3788988
• J-521581
• PS-9420
• AMY14896
• DTXSID10657367
• SY034801
• +Expand

• MDL： MFCD11044913
• InChIKey： RKCMKNFWHLIGSF-UHFFFAOYSA-N
• Inchi： 1S/C9H8BNO2/c12-10(13)9-3-1-2-7-4-5-11-6-8(7)9/h1-6,12-13H
• SMILES： O([H])B(C1C([H])=C([H])C([H])=C2C([H])=C([H])N=C([H])C2=1)O[H]

Computed Properties

• Exact Mass: 173.06500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 173.065
• Heavy Atom Count: 13
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 53.4

Experimental Properties

• LogP: -0.08540
• PSA: 53.35000
• Refractive Index: 1.644
• Boiling Point: 419.1°C at 760 mmHg
• Flash Point: 207.3°C
• Density: 1.28